Magnesium Hydroxide
Cat. No. B1148283
M. Wt: 58.32
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Patent
US06800681B2
Procedure details
Describing in more detail, in the aforementioned production process, magnesium hydroxide or magnesium oxide is dispersed in an aqueous magnesium sulfate solution first. Since it is necessary only to allow magnesium sulfate to exist together with magnesium hydroxide in a reaction system, it is also possible to obtain magnesium sulfate from sulfuric acid and magnesium hydroxide.
Name
Identifiers
|
REACTION_CXSMILES
|
[OH-:1].[Mg+2:2].[OH-].[O-2].[Mg+2].[S:6]([O-:10])([O-:9])(=[O:8])=[O:7].[Mg+2]>>[S:6]([O-:10])([O-:9])(=[O:8])=[O:7].[Mg+2:2].[S:6](=[O:8])(=[O:7])([OH:10])[OH:9].[OH-:1].[Mg+2:2].[OH-:7] |f:0.1.2,3.4,5.6,7.8,10.11.12|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Mg+2].[OH-]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[O-2].[Mg+2]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Mg+2].[OH-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[OH-].[Mg+2].[OH-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US06800681B2
Procedure details
Describing in more detail, in the aforementioned production process, magnesium hydroxide or magnesium oxide is dispersed in an aqueous magnesium sulfate solution first. Since it is necessary only to allow magnesium sulfate to exist together with magnesium hydroxide in a reaction system, it is also possible to obtain magnesium sulfate from sulfuric acid and magnesium hydroxide.
Name
Identifiers
|
REACTION_CXSMILES
|
[OH-:1].[Mg+2:2].[OH-].[O-2].[Mg+2].[S:6]([O-:10])([O-:9])(=[O:8])=[O:7].[Mg+2]>>[S:6]([O-:10])([O-:9])(=[O:8])=[O:7].[Mg+2:2].[S:6](=[O:8])(=[O:7])([OH:10])[OH:9].[OH-:1].[Mg+2:2].[OH-:7] |f:0.1.2,3.4,5.6,7.8,10.11.12|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Mg+2].[OH-]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[O-2].[Mg+2]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Mg+2].[OH-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[OH-].[Mg+2].[OH-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
